methyl 2-{[N-(3,4-dimethoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate

• IUPAC Name: methyl 2-[[2-(3,4-dimethoxy-N-methylsulfonylanilino)acetyl]amino]benzoate
• InChI: InChI=1S/C19H22N2O7S/c1-26-16-10-9-13(11-17(16)27-2)21(29(4,24)25)12-18(22)20-15-8-6-5-7-14(15)19(23)28-3/h5-11H,12H2,1-4H3,(H,20,22)
• InChI Key: QWLPDGCKBSOHDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N(CC(=O)NC2=CC=CC=C2C(=O)OC)S(=O)(=O)C)OC
• Molecular Formula: C19H22N2O7S
• Molecular Weight: 422.5 g/mol

Description

Methyl 2-{[N-(3,4-dimethoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate, also known as DMSO-2-Glycine-Methyl Salicylate, is a compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of salicylic acid and has been shown to exhibit a range of biological activities, making it an attractive target for further investigation.

Mechanism of Action

The mechanism of action of Methyl 2-{[N-(3,4-dimethoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate is not fully understood. However, it is believed to exert its effects through the inhibition of various enzymes and signaling pathways involved in inflammation and cancer development.
Biochemical and Physiological Effects
Methyl 2-{[N-(3,4-dimethoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and enzymes. Additionally, it has been shown to exhibit antioxidant properties, which may help to protect against oxidative damage.

Advantages and Limitations for Lab Experiments

Methyl 2-{[N-(3,4-dimethoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and has been shown to exhibit a range of biological activities. However, its potential limitations include its relatively low solubility and potential toxicity at high doses.

Future Directions

There are several potential future directions for research on Methyl 2-{[N-(3,4-dimethoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate. These include further investigations into its mechanism of action, as well as its potential applications in the treatment of various diseases, including cancer and inflammatory disorders. Additionally, further studies may be needed to determine the optimal dosing and administration of this compound for use in clinical settings.

Synthesis Methods

The synthesis of Methyl 2-{[N-(3,4-dimethoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate involves the reaction of salicylic acid with glycine, followed by the addition of dimethyl sulfoxide (DMSO) and methyl chloroformate. This process results in the formation of the desired compound, which can be purified using standard chromatographic techniques.

Scientific Research Applications

Methyl 2-{[N-(3,4-dimethoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate has been studied extensively for its potential applications in scientific research. It has been shown to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.